Oxotremorine sesquifumarate
Oxotremorine sesquifumarate
Non-selective muscarinic receptor agonist (pKi values are ~5 at M1, M2, M3 and M4 receptors). Restores neurogenesis. Active in vivo.
Oxotremorine Sesquifumarate is an M2 and M4 Muscarinic acetylcholine receptor agonist. Positive allosteric modulator used in the treatment of CNS disorders.
Oxotremorine Sesquifumarate is an M2 and M4 Muscarinic acetylcholine receptor agonist. Positive allosteric modulator used in the treatment of CNS disorders.
Brand Name:
Vulcanchem
CAS No.:
17360-35-9
VCID:
VC21052809
InChI:
InChI=1S/C12H18N2O.C4H4O4/c15-12-6-5-11-14(12)10-4-3-9-13-7-1-2-8-13;5-3(6)1-2-4(7)8/h1-2,5-11H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
C1CCN(C1)CC#CCN2CCCC2=O.C1CCN(C1)CC#CCN2CCCC2=O.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O
Molecular Formula:
C16H22N2O5
Molecular Weight:
322.36 g/mol
Oxotremorine sesquifumarate
CAS No.: 17360-35-9
Cat. No.: VC21052809
Molecular Formula: C16H22N2O5
Molecular Weight: 322.36 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Non-selective muscarinic receptor agonist (pKi values are ~5 at M1, M2, M3 and M4 receptors). Restores neurogenesis. Active in vivo. Oxotremorine Sesquifumarate is an M2 and M4 Muscarinic acetylcholine receptor agonist. Positive allosteric modulator used in the treatment of CNS disorders. |
|---|---|
| CAS No. | 17360-35-9 |
| Molecular Formula | C16H22N2O5 |
| Molecular Weight | 322.36 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;1-(4-pyrrolidin-1-ylbut-2-ynyl)pyrrolidin-2-one |
| Standard InChI | InChI=1S/C12H18N2O.C4H4O4/c15-12-6-5-11-14(12)10-4-3-9-13-7-1-2-8-13;5-3(6)1-2-4(7)8/h1-2,5-11H2;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChI Key | MJGFRCJYQMJRJH-WLHGVMLRSA-N |
| Isomeric SMILES | C1CCN(C1)CC#CCN2CCCC2=O.C(=C/C(=O)O)\C(=O)O |
| SMILES | C1CCN(C1)CC#CCN2CCCC2=O.C1CCN(C1)CC#CCN2CCCC2=O.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | C1CCN(C1)CC#CCN2CCCC2=O.C(=CC(=O)O)C(=O)O |
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